![molecular formula C17H17N3O3 B5567079 3'-benzoylspiro[cyclohexane-1,4'-[1,2,3]triazolo[5,1-c][1,4]oxazin]-6'(7'H)-one](/img/structure/B5567079.png)
3'-benzoylspiro[cyclohexane-1,4'-[1,2,3]triazolo[5,1-c][1,4]oxazin]-6'(7'H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3’-benzoylspiro[cyclohexane-1,4’-[1,2,3]triazolo[5,1-c][1,4]oxazin]-6’(7’H)-one” is a complex organic molecule. It contains a spirocyclic system, which is a type of cyclic compound where two rings share a single atom. The molecule also contains a triazolo ring, which is a five-membered ring containing three nitrogen atoms and two carbon atoms .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the cyclohexane ring, the triazolo ring, and the oxazin ring. The benzoyl group could be introduced through a reaction with benzoyl chloride or a similar reagent .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Techniques such as NMR spectroscopy and X-ray crystallography could be used to determine the structure .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the benzoyl group could be hydrolyzed to yield a carboxylic acid and an alcohol .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point would be determined by the functional groups present in the molecule .Scientific Research Applications
Synthesis and Structural Analysis A foundational aspect of research on compounds like "3'-benzoylspiro[cyclohexane-1,4'-[1,2,3]triazolo[5,1-c][1,4]oxazin]-6'(7'H)-one" involves their synthesis and structural analysis. For instance, research has been conducted on the synthesis of various heterocyclic compounds, including triazinyl alaninamides and benzodiazepine derivatives, which are notable for their potential in developing novel pharmaceuticals and materials with unique properties. These studies focus on creating new synthetic routes and understanding the structural characteristics of these compounds through techniques like X-ray diffraction (Sañudo et al., 2006), (Gitto et al., 2003).
Mechanism of Action and Biological Activity Another area of interest is the mechanism of action and biological activity of heterocyclic compounds. For example, studies on compounds like CCR5 receptor-based HIV entry inhibitors demonstrate the therapeutic potential of heterocyclic structures in addressing critical health issues. These research efforts aim to uncover the molecular basis of compound interactions with biological targets, offering pathways to novel drug development (Watson et al., 2005).
Chemical Reactivity and Applications Furthermore, the chemical reactivity and applications of heterocyclic compounds are explored through synthetic chemistry approaches. Research in this domain seeks to expand the utility of heterocycles in various scientific and industrial contexts, from the development of new materials to the creation of active pharmaceutical ingredients. Investigations into the synthesis of triazoloquinazolinones and their derivatives illustrate the continuous effort to diversify the applications and functionalities of heterocyclic chemistry (Shikhaliev et al., 2005).
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-benzoylspiro[7H-triazolo[5,1-c][1,4]oxazine-4,1'-cyclohexane]-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3/c21-13-11-20-16(17(23-13)9-5-2-6-10-17)14(18-19-20)15(22)12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFCJNJBAUMMPFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)C3=C(N=NN3CC(=O)O2)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.